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Compound of Interest

Compound Name: Cleroindicin B

Cat. No.: B173269 Get Quote

An In-depth Technical Guide to Cleroindicin B
For Researchers, Scientists, and Drug Development Professionals

Core Chemical Information
Cleroindicin B is a natural product that has been identified within the scientific literature. The

fundamental chemical identifiers for this compound are provided below.

Identifier Value Source

CAS Number 107389-91-3 [1]

Molecular Formula C8H14O3 [1]

Biological Activity and Research Landscape
Cleroindicin B is classified as a flavone glycoside and is reported to be extracted from

Clerodendrum indicum (also known as Clero garlic).[1] General studies on this compound

suggest a range of potential biological activities, including antioxidant, anti-inflammatory,

antibacterial, and antiviral properties.[1] There is also mention of its potential for anti-tumor and

anti-diabetic effects.[1]

However, a comprehensive review of publicly available scientific literature reveals a significant

scarcity of in-depth, specific research focused exclusively on Cleroindicin B. While the
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broader Clerodendrum genus is known to be a rich source of various bioactive compounds,

including flavonoids and terpenoids with documented biological activities, detailed experimental

data, quantitative analysis (such as IC50 values), and elucidated mechanisms of action for

Cleroindicin B itself are not readily available.[2]

The current body of research provides a foundational understanding of the potential therapeutic

areas for compounds from the Clerodendrum genus. For instance, studies on other flavonoids

isolated from this genus have shown activities such as the inhibition of tyrosinase, protection

against oxidative stress, and vasorelaxation effects.[2] These findings offer a valuable context

for the potential, yet unconfirmed, properties of Cleroindicin B.

Future Directions
The limited availability of specific data for Cleroindicin B highlights a clear gap in the current

scientific knowledge. Further research is required to isolate and purify this compound in

sufficient quantities for comprehensive biological evaluation. Future studies would need to

focus on:

In vitro bioassays to determine its specific cytotoxic, anti-inflammatory, antioxidant, and

antimicrobial activities, including the determination of IC50 values against relevant cell lines

and assays.

Mechanism of action studies to identify the specific cellular signaling pathways modulated by

Cleroindicin B.

In vivo studies in appropriate animal models to assess its efficacy, pharmacokinetics, and

safety profile.

Without such dedicated research, a detailed technical guide with extensive quantitative data,

experimental protocols, and signaling pathway diagrams, as initially envisioned, cannot be

constructed. The information presented here serves as a summary of the currently accessible

data and a call for further scientific investigation into the potential of Cleroindicin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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